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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbazole-d8 (deuterated carbazole) is an isotopically labeled form of carbazole, a nitrogen-

containing heterocyclic aromatic compound.[1][2] Its unique physicochemical properties,

stemming from the replacement of hydrogen with deuterium atoms, make it a valuable

reference material in various fields of materials science. The increased mass of deuterium

leads to a lower vibrational frequency and stronger carbon-deuterium (C-D) bond compared to

the carbon-hydrogen (C-H) bond, resulting in enhanced stability. This attribute is particularly

beneficial in organic electronics, where material degradation can limit device lifetime.[3]

Furthermore, the distinct mass of Carbazole-d8 makes it an excellent internal standard for

mass spectrometry-based quantitative analysis.

These application notes provide an overview of the key uses of Carbazole-d8 in materials

science, along with detailed protocols for its application in organic light-emitting diodes

(OLEDs), as a fluorescent probe, and as an internal standard in mass spectrometry.

Physicochemical Properties and Specifications
Carbazole-d8 is a solid powder with a molecular weight of approximately 175.26 g/mol .[4][5]

Commercially available Carbazole-d8 typically boasts a high isotopic purity, often 98% or

greater.[6]
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Property Value Reference

Molecular Formula C₁₂D₈NH [3]

Molecular Weight 175.26 g/mol [5]

CAS Number 38537-24-5 [5]

Appearance
Off-white to light brown solid

powder
[7]

Isotopic Purity ≥98 atom % D [6]

Chemical Purity ≥95% (CP) [8]

Boiling Point 355.0 ± 11.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

LogP 3.72

Applications in Materials Science
Carbazole-d8 serves as a versatile tool in materials science with several key applications:

Organic Electronics (OLEDs and OPVs): Due to its excellent hole-transporting properties

and high thermal stability, carbazole derivatives are widely used in the fabrication of organic

light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[3][4] The deuteration in

Carbazole-d8 enhances the operational stability and lifetime of these devices by suppressing

degradation pathways.[3]

Fluorescence Studies: Carbazole-d8 is utilized in photophysical research to study

fluorescence lifetimes, quantum yields, and energy transfer processes.[2] Its distinct spectral

properties make it a useful probe for investigating molecular interactions and dynamics.

Isotopic Labeling and Reaction Tracing: The deuterium atoms in Carbazole-d8 act as

isotopic labels, allowing researchers to trace reaction mechanisms and pathways in organic

synthesis.[2] This is particularly valuable for understanding complex chemical

transformations in materials development.
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Internal Standard for Analytical Chemistry: In analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS), Carbazole-d8 is employed as an internal

standard for the precise quantification of carbazole and its derivatives in various matrices.

Experimental Protocols
Application of Carbazole-d8 in Organic Light-Emitting
Diodes (OLEDs)
This protocol describes the fabrication of a multilayer OLED device using a Carbazole-d8

derivative as the hole transport layer (HTL).

Materials:

Indium Tin Oxide (ITO)-coated glass substrates

Carbazole-d8 derivative (as the Hole Transport Layer - HTL material)

Emissive Layer (EML) material (e.g., Alq3)

Electron Transport Layer (ETL) material (e.g., TPBi)

Electron Injection Layer (EIL) material (e.g., LiF)

Metal for cathode (e.g., Aluminum)

High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

Organic solvents for cleaning (e.g., acetone, isopropanol)

Protocol:

Substrate Cleaning:

Clean the ITO-coated glass substrates sequentially in ultrasonic baths of acetone and

isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen gas.
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Treat the substrates with UV-ozone for 10 minutes to improve the work function of the ITO.

Device Fabrication (by Thermal Evaporation):

Place the cleaned ITO substrates in the high-vacuum thermal evaporation chamber.

Hole Transport Layer (HTL): Evaporate the Carbazole-d8 derivative onto the ITO substrate

to a typical thickness of 30-50 nm. Maintain a deposition rate of approximately 1-2 Å/s.

Emissive Layer (EML): Deposit the emissive material (e.g., Alq3) to a thickness of 50-70

nm.

Electron Transport Layer (ETL): Deposit the electron transport material (e.g., TPBi) to a

thickness of 20-40 nm.

Electron Injection Layer (EIL): Deposit a thin layer of LiF (approximately 1 nm).

Cathode: Deposit the metal cathode (e.g., Al) to a thickness of 100-150 nm.

Encapsulation:

Encapsulate the fabricated device in a nitrogen-filled glovebox to prevent degradation from

moisture and oxygen.

Workflow for OLED Fabrication:

Substrate Preparation Device Fabrication (Thermal Evaporation) Final Step

ITO Substrate Cleaning
(Acetone, Isopropanol) Nitrogen Drying UV-Ozone Treatment HTL Deposition

(Carbazole-d8) EML Deposition ETL Deposition EIL Deposition Cathode Deposition Encapsulation

Click to download full resolution via product page

Caption: Workflow for the fabrication of an Organic Light-Emitting Diode (OLED).
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Carbazole-d8 as a Fluorescent Probe for Quenching
Studies
This protocol outlines a general procedure for studying the fluorescence quenching of

Carbazole-d8 by a quencher molecule.

Materials:

Carbazole-d8

Quencher molecule (e.g., nitroaromatic compounds)

Spectroscopic grade solvent (e.g., ethanol, acetonitrile)

Fluorometer

UV-Vis Spectrophotometer

Protocol:

Stock Solution Preparation:

Prepare a stock solution of Carbazole-d8 in the chosen solvent at a known concentration

(e.g., 1 x 10⁻⁵ M).

Prepare a stock solution of the quencher at a higher concentration (e.g., 1 x 10⁻³ M).

UV-Vis Absorption Spectra:

Record the UV-Vis absorption spectrum of the Carbazole-d8 solution.

Fluorescence Measurements:

Record the fluorescence emission spectrum of the Carbazole-d8 solution, noting the

excitation and emission maxima.

Titrate the Carbazole-d8 solution with increasing concentrations of the quencher stock

solution.
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After each addition of the quencher, record the fluorescence emission spectrum.

Data Analysis:

Correct the fluorescence intensity for the inner filter effect if necessary.

Analyze the quenching data using the Stern-Volmer equation: F₀ / F = 1 + Kₛᵥ[Q] Where:

F₀ is the fluorescence intensity in the absence of the quencher.

F is the fluorescence intensity in the presence of the quencher.

Kₛᵥ is the Stern-Volmer quenching constant.

[Q] is the concentration of the quencher.

Plot F₀ / F versus [Q] to determine Kₛᵥ.

Workflow for Fluorescence Quenching Experiment:
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Caption: Workflow for a fluorescence quenching experiment using Carbazole-d8.

Use of Carbazole-d8 as an Internal Standard in GC-MS
Analysis
This protocol describes the use of Carbazole-d8 as an internal standard for the quantitative

analysis of carbazole in a sample matrix.

Materials:
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Carbazole-d8 (Internal Standard)

Carbazole (Analyte)

Sample matrix

Organic solvent (e.g., toluene, dichloromethane)

Gas Chromatograph-Mass Spectrometer (GC-MS)

Protocol:

Preparation of Stock and Standard Solutions:

Prepare a stock solution of Carbazole-d8 in the chosen solvent at a known concentration

(e.g., 10 µg/mL).

Prepare a series of calibration standard solutions of carbazole at different known

concentrations.

Spike each calibration standard with a fixed amount of the Carbazole-d8 internal standard

stock solution.

Sample Preparation:

Accurately weigh a known amount of the sample matrix.

Extract the carbazole from the matrix using an appropriate solvent and extraction

technique (e.g., sonication, Soxhlet extraction).

Spike the extracted sample with the same fixed amount of the Carbazole-d8 internal

standard stock solution as used for the calibration standards.

GC-MS Analysis:

Inject the prepared calibration standards and sample extracts into the GC-MS system.

Develop a suitable GC method for the separation of carbazole and Carbazole-d8.
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Operate the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction

Monitoring (MRM) mode to monitor characteristic ions for both carbazole and Carbazole-

d8.

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of carbazole to the peak

area of Carbazole-d8.

Construct a calibration curve by plotting the peak area ratio against the concentration of

carbazole.

For the sample, calculate the peak area ratio of carbazole to Carbazole-d8.

Determine the concentration of carbazole in the sample by using the calibration curve.

Logical Workflow for Quantitative Analysis using Internal Standard:
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Caption: Workflow for quantitative GC-MS analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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